Cas no 98548-11-9 (4-Pyridinesulfonicacid,ethylidenehydrazide(6CI))

• Product Name: 4-Pyridinesulfonicacid,ethylidenehydrazide(6CI)
• CAS No: 98548-11-9
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 1002562
• Update Time: 2024-02-06

4-Pyridinesulfonicacid,ethylidenehydrazide(6CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinesulfonicacid,ethylidenehydrazide(6CI)
• pyridine-4-sulfonic acid ethylLiDenehydrazide

• Inchi： 1S/C7H9N3O2S/c1-2-9-10-13(11,12)7-3-5-8-6-4-7/h2-6,10H,1H3/b9-2+
• InChI Key： ZLCPSAYFNRIPAS-XNWCZRBMSA-N
• SMILES： C1N=CC=C(S(N/N=C/C)(=O)=O)C=1

Computed Properties

• Exact Mass: 199.042
• Monoisotopic Mass: 199.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2